N-(3-chloro-2-methylphenyl)-2-[5-(3,4-dimethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[5-(3,4-dimethylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C21H20ClN5O3/c1-11-7-8-14(9-12(11)2)27-20(29)18-19(21(27)30)26(25-24-18)10-17(28)23-16-6-4-5-15(22)13(16)3/h4-9,18-19H,10H2,1-3H3,(H,23,28)
• InChI Key: GLNKRFBMJHWQJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=C(C(=CC=C4)Cl)C)C
• Molecular Formula: C21H20ClN5O3
• Molecular Weight: 425.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[5-(3,4-dimethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C21H20ClN5O3 and its molecular weight is 425.87. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-[5-(3,4-dimethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-[5-(3,4-dimethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Ligand Design The design and synthesis of multidentate ligands for coordination with metal cores, as demonstrated by Wang et al. (2017), highlight the potential of complex organic molecules for creating targeted chemical frameworks. These frameworks are crucial for developing advanced materials and catalysts with specific functionalities (Wang et al., 2017).

Material Characterization and Pesticide Potential Research by Olszewska et al. (2011) on the X-ray powder diffraction of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide suggests the importance of structural analysis in understanding the physicochemical properties of potential pesticide compounds. These findings underscore the role of detailed material characterization in the development of new agrochemicals (Olszewska et al., 2011).

Molecular Docking and Enzyme Inhibition Studies The investigation into cholinesterase inhibition by Riaz et al. (2020) provides a framework for assessing the biological activity of novel compounds. Molecular docking studies offer insights into the interaction mechanisms between compounds and biological targets, critical for drug discovery and development processes (Riaz et al., 2020).

Silylation and Heterocycle Formation Lazareva et al. (2017) explored the silylation of N-(2-hydroxyphenyl)acetamide, leading to the formation of heterocycles. Such chemical transformations are fundamental in synthesizing novel compounds with potential applications in materials science and pharmacology (Lazareva et al., 2017).